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Compound of Interest

Compound Name: Cdk-IN-12

Cat. No.: B15139923 Get Quote

Application Notes and Protocols for Cdk-IN-12
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cdk-IN-12 is a potent inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent

Kinase 6 (CDK6), with IC50 values below 20 nM.[1] These kinases are crucial regulators of cell

cycle progression, specifically at the G1/S transition. In complex with D-type cyclins, CDK4 and

CDK6 phosphorylate the Retinoblastoma (Rb) protein, leading to the release of E2F

transcription factors and subsequent expression of genes required for DNA synthesis. By

inhibiting CDK4/6, Cdk-IN-12 induces G1 cell cycle arrest, making it a valuable tool for cancer

research and drug development. These application notes provide a comprehensive guide to

preparing and utilizing Cdk-IN-12 stock solutions for in vitro cell culture experiments.

Physicochemical and Storage Information
Proper handling and storage of Cdk-IN-12 are essential to maintain its stability and activity. The

following table summarizes its key properties.
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Property Value Citation

Target(s) CDK4 / CDK6 [1]

IC50 < 20 nM [1]

Molecular Weight 492.61 g/mol [2]

CAS Number 2789680-97-1 [2]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Powder Storage
-20°C for 3 years or 4°C for 2

years

Solution Storage
-80°C for up to 6 months or

-20°C for 1 month

Cdk-IN-12 Signaling Pathway
Cdk-IN-12 targets the CDK4/6-Cyclin D complex, a key component of the cell cycle machinery.

Inhibition of this complex prevents the phosphorylation of the Retinoblastoma (Rb) protein.

Hypophosphorylated Rb remains bound to the E2F transcription factor, preventing the

expression of genes necessary for the transition from the G1 to the S phase of the cell cycle,

ultimately leading to G1 arrest.
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Experimental Workflow

1. Cell Seeding
Seed cells in appropriate culture plates

(e.g., 6-well plates).

2. Overnight Incubation
Allow cells to adhere and resume growth

(18-24 hours).

3. Cdk-IN-12 Treatment
Prepare working solutions by diluting stock

in culture medium. Treat cells for the
desired duration (e.g., 24, 48, 72 hours).

Include vehicle control (DMSO).

4. Cell Harvesting
Collect cells by trypsinization

and centrifugation.

5. Sample Preparation
Prepare cells for downstream analysis

(e.g., fixation for cell cycle, lysis for Western blot).

6. Analysis
Perform assay (e.g., Flow Cytometry for
Cell Cycle, Annexin V/PI for Apoptosis,
Western Blot for Rb phosphorylation).

7. Data Interpretation
Analyze results to determine the effect

of Cdk-IN-12 on cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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